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Compound of Interest

Compound Name: ON1231320

Cat. No.: B15603090 Get Quote

ON1231320 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and handling of ON1231320.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing stock solutions of ON1231320?

A1: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of

ON1231320. It is soluble in DMSO at concentrations up to 46 mg/mL (98.4 mM).[1] For optimal

results, use fresh, anhydrous DMSO as moisture can reduce the solubility of the compound.[1]

Q2: Is ON1231320 soluble in aqueous buffers or cell culture media?

A2: ON1231320 is insoluble in water and ethanol.[1] Therefore, it is not recommended to

dissolve it directly in aqueous buffers or cell culture media. For cell-based assays, a common

practice is to prepare a concentrated stock solution in DMSO and then dilute it to the final

working concentration in the aqueous medium. It is crucial to ensure that the final DMSO

concentration is low enough (typically <0.5%) to avoid solvent-induced artifacts.

Q3: My ON1231320 precipitated when I diluted the DMSO stock solution in my aqueous buffer.

What should I do?

A3: Precipitation upon dilution of a DMSO stock in an aqueous medium is a common issue for

poorly soluble compounds. Please refer to the troubleshooting guide below for potential
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solutions.

Q4: How should I store ON1231320?

A4: ON1231320 powder should be stored at -20°C for long-term stability (up to 3 years).[1][2]

Stock solutions in DMSO should be aliquoted to avoid repeated freeze-thaw cycles and can be

stored at -80°C for up to a year or at -20°C for up to one month.[1][2]

Troubleshooting Guide: Solubility Issues
Issue Potential Cause Recommended Solution

Precipitation during dilution of

DMSO stock solution

The compound's solubility limit

in the aqueous buffer has been

exceeded.

- Increase the final volume of

the aqueous buffer to lower the

final concentration of

ON1231320.- Consider using a

formulation with co-solvents or

surfactants (see In Vivo

Formulation Protocols).- For in

vitro studies, ensure rapid

mixing during dilution.

Cloudy or hazy solution after

dissolving in DMSO

The compound may not be

fully dissolved, or the DMSO

may have absorbed moisture.

- Use gentle warming (e.g.,

37°C water bath) and vortexing

or sonication to aid dissolution.

[2]- Use fresh, anhydrous

DMSO.[1]

Inconsistent results in

biological assays

Poor solubility or precipitation

of the compound leading to

inaccurate concentrations.

- Visually inspect your

solutions for any signs of

precipitation before use.-

Prepare fresh dilutions from

the stock solution for each

experiment.- Consider using a

formulation that enhances

solubility and stability.

Quantitative Solubility Data

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b15603090?utm_src=pdf-body
https://www.benchchem.com/product/b15603090?utm_src=pdf-body
https://www.selleckchem.com/products/on1231320.html
https://www.abmole.com/products/on1231320.html
https://www.selleckchem.com/products/on1231320.html
https://www.abmole.com/products/on1231320.html
https://www.abmole.com/products/on1231320.html
https://www.selleckchem.com/products/on1231320.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Concentration Notes

DMSO 46 mg/mL (98.4 mM)

Fresh DMSO is recommended

as absorbed moisture can

reduce solubility.[1]

25 mg/mL
Ultrasonic assistance may be

needed.[2]

10 mM

Readily available as a pre-

made solution from some

suppliers.[3]

Water Insoluble

Ethanol Insoluble

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

Weighing: Accurately weigh the required amount of ON1231320 powder (Molecular Weight:

467.45 g/mol ). For example, to prepare 1 mL of a 10 mM stock solution, you would need

4.67 mg of the compound.

Dissolving: Add the appropriate volume of anhydrous DMSO to the powder.

Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming (e.g.,

in a 37°C water bath) or sonication can be used to facilitate dissolution.

Storage: Aliquot the stock solution into smaller volumes to avoid multiple freeze-thaw cycles

and store at -20°C or -80°C.

Preparation of an In Vivo Formulation (Aqueous-based)
This protocol provides a method for preparing a clear solution for in vivo studies.

Prepare a 15 mg/mL stock solution of ON1231320 in DMSO.

In a sterile tube, add 400 µL of PEG300.
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Add 50 µL of the 15 mg/mL ON1231320 DMSO stock solution to the PEG300 and mix

thoroughly until the solution is clear.

Add 50 µL of Tween80 to the mixture and mix until clear.

Add 500 µL of sterile ddH₂O to bring the final volume to 1 mL. The final concentration of

ON1231320 will be 0.75 mg/mL.

This formulation should be prepared fresh and used immediately for optimal results.[1]

Preparation of an In Vivo Formulation (Oil-based)
Prepare a 3 mg/mL stock solution of ON1231320 in DMSO.

In a sterile tube, add 950 µL of corn oil.

Add 50 µL of the 3 mg/mL ON1231320 DMSO stock solution to the corn oil and mix

thoroughly. The final concentration of ON1231320 will be 0.15 mg/mL.

Visualized Experimental Workflow and Signaling
Pathway
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Preparation of In Vivo Formulation (Aqueous-based)

Prepare 15 mg/mL
ON1231320 in DMSO

Add 400 µL PEG300

Add 50 µL DMSO stock
to PEG300 and mix

Add 50 µL Tween80

Mix until clear

Add 500 µL ddH₂O

Final Mix (0.75 mg/mL)

Use Immediately

Click to download full resolution via product page

Caption: Workflow for preparing an aqueous-based in vivo formulation of ON1231320.
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Simplified G2/M Checkpoint Pathway and ON1231320 Action

DNA Damage

ATM/ATR Activation

Chk1/Chk2 Activation

Cdc25 Phosphatases
(Inhibited)

Cdk1/Cyclin B Complex

Mitotic Entry G2/M Arrest

ON1231320

PLK2

Inhibits

Promotes
 G2/M Transition

Click to download full resolution via product page

Caption: Simplified signaling pathway of the G2/M checkpoint and the inhibitory action of

ON1231320 on PLK2.[3][4][5][6][7][8][9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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